Cas no 1196147-27-9 (tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate)

Tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate is a bicyclic heterocyclic compound featuring a fused pyrrolidine-pyridine core with a tert-butyloxycarbonyl (Boc) protecting group. This structure is valuable in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its role as a versatile intermediate. The Boc group enhances solubility and stability, facilitating handling and purification. The saturated ring system provides conformational rigidity, making it useful for constructing complex scaffolds. Its reactivity allows for selective functionalization at multiple sites, enabling diverse derivatization. The compound is typically employed in peptide chemistry and medicinal chemistry research, where its protected amine functionality is advantageous for stepwise synthesis.

tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate structure

1196147-27-9 structure

Product Name:tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate

CAS No:1196147-27-9

MF:C₁₂H₂₂N₂O₂

MW:226.315283298492

MDL:MFCD13189555

CID:1029404

PubChem ID:71710962

Update Time:2025-06-06

tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate
- 2-Methyl-2-propanyl octahydro-6H-pyrrolo[2,3-c]pyridine-6-carboxy late
- tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate
- MFCD13189555
- A892523
- TERT-BUTYL OCTAHYDROPYRROLO[2,3-C]PYRIDINE-6-CARBOXYLATE
- tert-Butyl octahydro-6H-pyrrolo[2,3-c]pyridine-6-carboxylate
- 1286755-20-1
- AS-34276
- 6-BOC-OCTAHYDROPYRROLO[2,3-C]PYRIDINE
- 1196147-27-9
- 6H-PYRROLO[2,3-C]PYRIDINE-6-CARBOXYLIC ACID, OCTAHYDRO-, 1,1-DIMETHYLETHYL ESTER
- DB-002965
- Octahydro-6H-pyrrolo[2,3-c]pyridine-6-carboxylic acid tert-butyl ester
- PB11062
- CS-0046661
- SY259247
- EN300-195652
- 6-Boc-octahydropyrrolo[2,...
- AKOS022171763
- tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-6-carboxylate
- SCHEMBL20186727
- tert-butyl (3aS,7aS)-1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate
- 6-Boc-octahydro-6-azaindole
- DTXSID10856656
- WXB14727
- tert-Butylhexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate
- MDL： MFCD13189555
- Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-4-6-13-10(9)8-14/h9-10,13H,4-8H2,1-3H3
- InChI Key： WWVFPVXAOTXXOG-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC2CCNC2C1)=O

Computed Properties

Exact Mass: 226.168127949g/mol
Monoisotopic Mass: 226.168127949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 41.6Å²

Experimental Properties

Density: 1.052
Boiling Point: 314 ºC
Flash Point: 144 ºC
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 1,2,3,3a,4,5,7,7a-octahydropyrrolo[2,3-c]pyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM149734-1g	tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate	1196147-27-9	95%	1g	$729	2021-08-05
TRC	T204980-10mg	tert-Butyl Hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate	1196147-27-9		10mg	$ 50.00	2022-06-03
TRC	T204980-50mg	tert-Butyl Hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate	1196147-27-9		50mg	$ 115.00	2022-06-03
TRC	T204980-100mg	tert-Butyl Hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate	1196147-27-9		100mg	$ 185.00	2022-06-03
Chemenu	CM149734-250mg	tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate	1196147-27-9	95%	250mg	$***	2023-04-03
Chemenu	CM149734-1g	tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate	1196147-27-9	95%	1g	$***	2023-04-03
abcr	AB454031-250 mg	tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate, 95%; .	1196147-27-9	95%	250MG	€240.20	2023-07-18
abcr	AB454031-1 g	tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate, 95%; .	1196147-27-9	95%	1g	€619.30	2023-07-18
abcr	AB454031-5 g	tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate, 95%; .	1196147-27-9	95%	5g	€1,822.90	2023-07-18
Chemenu	CM149734-5g	tert-Butyl hexahydro-1H-pyrrolo[2,3-c]pyridine-6(2H)-carboxylate	1196147-27-9	95%	5g	$***	2023-04-03